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Compound of Interest

Compound Name: quadranoside Il

Cat. No.: B2781449

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of Quadranoside lll, a triterpene
glucoside isolated from the seeds of Combretum quadrangulare. The information presented
herein is compiled from publicly available scientific literature, with a focus on its chemical
structure, properties, and biological activities.

Chemical Structure and Identification

Quadranoside lll is a complex natural product belonging to the triterpene glycoside family. Its
chemical identity has been established through spectroscopic analysis, primarily Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS).

The definitive structure of Quadranoside Ill was reported in the Journal of Natural Products in
2000. While a 2D structural image is not available in the public domain, its chemical identifiers
provide a precise description of its topology and stereochemistry.
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Identifier Value

Molecular Formula C36H58011[1]

InChI=1S/C36H58011/c1-31(17-38)10-12-
36(30(45)47-29-27(43)26(42)25(41)22(16-
37)46-29)13-11-34(4)19(20(36)14-31)6-7-24-
InChl 32(2)15-21(40)28(44)33(3,18-39)23(32)8-9-
35(24,34)5/h6,20-29,37-44H,7-18H2,1-
5H3/t20-,21+,22+,23+,24+,25+,26-,27+,28-,29-,
31+,32-,33-,34+,35+,36-/m0/s1[1]

InChlKey FZEKJLLBSCAOPU-ZIFCEQGUSA-NI[1]

Physicochemical Properties

A summary of the key physicochemical properties of Quadranoside lll is presented in the table
below. This data is essential for its handling, formulation, and analytical characterization.

Property Value Source
Molecular Weight 666.8 g/mol [1]
Exact Mass 666.397913 g/mol [1]
Appearance Not reported

- Soluble in Pyridine-d5 (for
Solubility NMR) [1]

Optical Rotation Not publicly available

Experimental Protocols

The following sections detail the methodologies for the isolation of Quadranoside lll and the
assessment of its biological activity, as inferred from the primary literature.

Isolation and Purification of Quadranoside lll
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The isolation of Quadranoside Ill from the seeds of Combretum quadrangulare is a multi-step
process involving extraction and chromatography. The general workflow is depicted below.
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Figure 1: General workflow for the isolation of Quadranoside lIl.
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Detailed Steps:

o Extraction: The dried and powdered seeds of Combretum quadrangulare are subjected to
exhaustive extraction with methanol at room temperature. The resulting extract is then
concentrated under reduced pressure to yield a crude methanol extract.

» Solvent Partitioning: The crude extract is suspended in water and successively partitioned
with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to
separate compounds based on their polarity.

o Column Chromatography: The methanol-soluble fraction, which contains the triterpene
glycosides, is subjected to column chromatography on a Diaion HP-20 resin, eluting with a
gradient of methanol in water.

 Silica Gel Chromatography: Fractions containing compounds of interest are further purified
by silica gel column chromatography using a gradient of chloroform and methanol.

» Preparative High-Performance Liquid Chromatography (HPLC): The final purification of
Quadranoside lll is achieved by preparative reverse-phase HPLC to yield the pure
compound.

Hepatoprotective Activity Assay

The potential of Quadranoside lll to protect liver cells from damage was assessed using an in-
vitro model of D-galactosamine (D-GalN) and Tumor Necrosis Factor-alpha (TNF-a)-induced
cytotoxicity in primary cultured mouse hepatocytes.
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Figure 2: Experimental workflow for the hepatoprotective assay.

Protocol:

» Hepatocyte Isolation and Culture: Primary hepatocytes are isolated from mice and cultured
in appropriate media.
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o Treatment: The cultured hepatocytes are pre-treated with varying concentrations of
Quadranoside lll for a specified period.

 Induction of Cytotoxicity: Following pre-treatment, the cells are exposed to a combination of
D-galactosamine and TNF-a to induce apoptosis.

¢ Incubation: The treated cells are incubated for 24 hours.

o Assessment of Cell Viability: Cell viability is determined using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic
activity of viable cells.

» Data Analysis: The percentage of cell protection is calculated by comparing the viability of
cells treated with Quadranoside lll to that of untreated control cells and cells treated with D-
GalN/TNF-a alone.

Biological Activity and Signaling Pathways

The primary biological activity investigated for Quadranoside lll is its potential
hepatoprotective effect. The study that first described this compound reported that among the
five new quadranosides isolated (I-V), compounds |, I, and V showed significant
hepatoprotective effects against D-galactosamine (D-GalN)/TNF-a-induced cell death in
primary cultured mouse hepatocytes. This suggests that Quadranoside Il did not exhibit
significant activity in this particular assay.

The mechanism of D-GalN/TNF-a-induced hepatotoxicity involves the activation of the extrinsic
apoptosis pathway. A simplified representation of this signaling cascade is provided below.
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Figure 3: Simplified signaling pathway of TNF-a-induced apoptosis.
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Conclusion

Quadranoside lll is a well-characterized triterpene glycoside from Combretum quadrangulare.
While its chemical structure and properties have been defined, initial biological screening for
hepatoprotective activity did not show significant effects in the D-galactosamine/TNF-a-induced
cytotoxicity model. Further research may be warranted to explore other potential biological
activities of this complex natural product. This technical guide provides a foundational resource
for scientists interested in the study of Quadranoside Ill and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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